Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester
Overview
Description
“Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester” is a chemical compound with the formula C9H10O3 . It is also known by other names such as 2,5-Cresotic acid, methyl ester; 2-Hydroxy-5-methylbenzoic acid methyl ester; Methylsalicylic acid methyl ester; Methyl 5-methylsalicylate; methyl 6-hydroxy-m-toluate .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the molecule’s spatial arrangement.Scientific Research Applications
Analytical Methodologies
A study by Xu et al. (2020) developed a high selective ultra-high performance liquid chromatographic electrospray quadrupole-time of flight mass spectrometry (UHPLC-ESI-Q-TOF/MS) method for investigating the pharmacokinetics of a similar compound, benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester in rats. This method may have applications in analyzing the pharmacokinetics of Benzoic acid, 5-(2-hydroxyethyl)-2-methyl-, methyl ester, providing insights into its distribution and bioavailability in biological systems (Haoran Xu et al., 2020).
Spectroscopic Studies
Takač and Vikić Topić (2004) conducted FT-IR and NMR spectroscopic studies on derivatives of salicylic acid, which include 2,4- and 2,5-dihydroxybenzamides synthesized from their corresponding methyl esters. These studies provide a foundation for understanding the structural and spectral properties of benzoic acid derivatives, including this compound, which could be crucial for elucidating their chemical behavior and reactivity (M. Takač & Dražen Vikić Topić, 2004).
Metabolic Studies
Research by Marsh et al. (1982) on the metabolism of benzoic acid in horses identified novel metabolites such as 3-hydroxy-3-phenylpropionic acids, which were derived from benzoic acid and its esters. This suggests that this compound could undergo similar metabolic pathways, leading to the formation of unique metabolites that could have various applications in scientific research (M. V. Marsh et al., 1982).
Synthetic Applications
A study by Das and Kabalka (2008) on the synthesis of (E)-4-((3-ethyl-2,4,4-trimethylcyclohex-2-enylidene)methyl)benzoic acid showcases the potential synthetic applications of benzoic acid derivatives. The methodologies and synthetic routes employed could be adapted for the synthesis of this compound, and its derivatives for use in various chemical and pharmaceutical research areas (B. Das & G. Kabalka, 2008).
properties
IUPAC Name |
methyl 5-(2-hydroxyethyl)-2-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-8-3-4-9(5-6-12)7-10(8)11(13)14-2/h3-4,7,12H,5-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NMGFQPNGVOWLBD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCO)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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